3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11BrN4S
• Molecular Weight: 371.3 g/mol
• IUPAC Name: 3-benzyl-6-(3-bromophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11BrN4S/c17-13-8-4-7-12(10-13)15-20-21-14(18-19-16(21)22-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key: BQFVZVVVBKLZNF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Br

Description

3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound belongs to the class of triazolo-thiadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may exert its biological effects by targeting specific enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. It has been shown to possess antioxidant, anti-inflammatory, and anti-tumor properties. Additionally, this compound has been reported to have a positive effect on glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities. This compound can be used to study various biological processes, including cell signaling, gene expression, and metabolism. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new synthetic methods for this compound, which may improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine and agriculture. Finally, the toxicity and safety of this compound need to be further investigated to determine its potential use in humans and animals.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through several methods, including the reaction of 3-bromobenzyl bromide with 1,2,4-triazole-3-thiol in the presence of a base, such as potassium carbonate. Another method involves the reaction of 3-bromobenzyl bromide with 2-mercapto-1,3,4-thiadiazole in the presence of sodium hydroxide.

Scientific Research Applications

3-Benzyl-6-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of science. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. In agriculture, it has been studied for its potential use as a fungicide and herbicide.